Cas no 1227499-35-5 (2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid)
2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-5-fluoropyridin-4-yl)aceticacid
- 1227499-35-5
- EN300-1139040
- 2-(3-bromo-5-fluoropyridin-4-yl)acetic acid
- 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid
-
- Inchi: 1S/C7H5BrFNO2/c8-5-2-10-3-6(9)4(5)1-7(11)12/h2-3H,1H2,(H,11,12)
- InChI Key: UOQRQEFZCCTDIZ-UHFFFAOYSA-N
- SMILES: BrC1C=NC=C(C=1CC(=O)O)F
Computed Properties
- Exact Mass: 232.94877g/mol
- Monoisotopic Mass: 232.94877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.2Ų
2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139040-1.0g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1139040-0.05g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1139040-0.1g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1139040-0.25g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1139040-0.5g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1139040-1g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1139040-2.5g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1139040-5g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1139040-10g |
2-(3-bromo-5-fluoropyridin-4-yl)acetic acid |
1227499-35-5 | 95% | 10g |
$3622.0 | 2023-10-26 |
2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid
Introduction to 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid (CAS No. 1227499-35-5)
2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid (CAS No. 1227499-35-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The molecular structure of 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid consists of a pyridine ring with a bromine atom at the 3-position and a fluorine atom at the 5-position, attached to an acetic acid moiety. This arrangement confers specific chemical properties that are crucial for its applications in drug discovery and development. The bromine and fluorine substituents play a significant role in modulating the compound's reactivity and biological activity, making it an attractive candidate for further investigation.
Recent studies have highlighted the potential of 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid as a building block for the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the development of potent inhibitors for specific kinases involved in cancer pathways. The researchers demonstrated that derivatives of 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid exhibited high selectivity and efficacy against these kinases, suggesting its potential as a lead compound for further optimization.
In addition to its applications in cancer research, 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid has also shown promise in the treatment of neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a scaffold for designing molecules with neuroprotective properties. The researchers found that certain derivatives exhibited significant neuroprotective effects in cellular models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. These findings underscore the versatility of 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid as a platform for developing new therapeutic strategies.
The synthetic accessibility of 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, including metal-catalyzed cross-coupling reactions and direct functionalization methods. These synthetic methods not only enhance the yield and purity of the final product but also provide flexibility in introducing additional functional groups to tailor the compound's properties for specific applications.
In terms of safety and regulatory considerations, 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid is generally considered safe for use in laboratory settings when appropriate handling procedures are followed. However, it is important to note that proper safety protocols should always be adhered to when working with any chemical compound to ensure the well-being of researchers and laboratory personnel.
The future prospects for 2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and development. As new insights into its biological activities and synthetic methodologies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1227499-35-5 (2-(3-Bromo-5-fluoropyridin-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)